Cas no 1373028-27-3 (Tert-butyl 6-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate)

• Product Name: Tert-butyl 6-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate
• CAS No: 1373028-27-3
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD22209762
• CID: 4591850
• PubChem ID: 71305982
• Update Time: 2025-05-21

Tert-butyl 6-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate
• SB44004
• AM805645
• Tert-butyl 6-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate

• MDL： MFCD22209762
• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-9-13(6-7-13)5-4-10(14)8-15/h10,15H,4-9H2,1-3H3
• InChI Key： SINYZZWXJNWNAG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(CO)CCC2(C1)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8

Additional information on Tert-butyl 6-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate

Tert-butyl 6-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate: A Comprehensive Overview

The compound with CAS No. 1373028-27-3, known as Tert-butyl 6-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a five-membered azaspiro ring with a tert-butyl ester group and a hydroxymethyl substituent. The combination of these structural elements makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of Tert-butyl 6-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate as a scaffold for designing bioactive molecules. Researchers have explored its ability to act as a precursor for the synthesis of more complex structures, leveraging its spirocyclic framework to create compounds with enhanced pharmacokinetic properties. The presence of the hydroxymethyl group introduces hydrophilic characteristics, which can be advantageous in improving solubility and bioavailability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the azaspiro ring system. This is often achieved through intramolecular cyclization reactions, where the formation of the spirocyclic structure is facilitated by appropriate functional groups. The introduction of the tert-butyl ester group is a critical step, as it not only stabilizes the molecule but also serves as a protecting group during subsequent modifications.

One of the most intriguing aspects of Tert-butyl 6-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate is its potential in medicinal chemistry. Recent research has demonstrated its ability to modulate key biological targets, including enzymes and receptors involved in various disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, making them potential candidates for anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been studied for its role in chemical biology. Its spirocyclic structure provides a unique platform for investigating stereochemical effects on molecular interactions. Researchers have employed advanced computational methods to model the binding interactions of this compound with target proteins, shedding light on the importance of specific structural features in determining bioactivity.

The versatility of Tert-butyl 6-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate extends to its use in synthetic chemistry as well. Its ability to undergo various functional group transformations makes it an invaluable building block for constructing more elaborate molecules. For example, the hydroxymethyl group can be oxidized to form a carboxylic acid or reduced to generate alcohols or other derivatives, offering chemists a high degree of flexibility in designing new compounds.

Looking ahead, ongoing research continues to uncover new insights into the properties and applications of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in its utilization as a drug candidate or synthetic intermediate. As our understanding of its biological effects and chemical behavior deepens, it is likely that Tert-butyl 6-(hydroxymethyl)-5-azaspiro[2.5]octane-5-carboxylate will play an increasingly important role in both basic and applied research.